Cas no 1805114-15-1 (3-Bromo-5-nitro-4-(trifluoromethylthio)toluene)

• Product Name: 3-Bromo-5-nitro-4-(trifluoromethylthio)toluene
• CAS No: 1805114-15-1
• MF: C₈H₅BrF₃NO₂S
• MW: 316.095010519028
• CID: 4976659
• Update Time: 2025-06-08

3-Bromo-5-nitro-4-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitro-4-(trifluoromethylthio)toluene

• Inchi： 1S/C8H5BrF3NO2S/c1-4-2-5(9)7(16-8(10,11)12)6(3-4)13(14)15/h2-3H,1H3
• InChI Key： ROZIEVDYXQPRSM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1SC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 4.5
• Topological Polar Surface Area: 71.1

Additional information on 3-Bromo-5-nitro-4-(trifluoromethylthio)toluene

Chemical Profile of 3-Bromo-5-nitro-4-(trifluoromethylthio)toluene (CAS No. 1805114-15-1)

3-Bromo-5-nitro-4-(trifluoromethylthio)toluene, identified by the CAS number 1805114-15-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl halides and nitroaromatics, characterized by its bromine substituent, nitro group, and trifluoromethylthio moiety. These structural features make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The presence of a bromine atom at the 3-position of the toluene ring enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The nitro group at the 5-position introduces polarity and electron-withdrawing effects, influencing the compound's electronic properties and reactivity. Additionally, the trifluoromethylthio (-S(CF₃)) group at the 4-position contributes to metabolic stability and lipophilicity, key factors in drug design for improving pharmacokinetic profiles.

In recent years, this compound has been explored in various research domains due to its structural versatility. One notable application is in the synthesis of pharmaceutical intermediates, where it serves as a precursor for more complex molecules. For instance, researchers have utilized 3-Bromo-5-nitro-4-(trifluoromethylthio)toluene to develop novel kinase inhibitors and antiviral agents. The trifluoromethylthio group, in particular, has been shown to enhance binding affinity and selectivity in drug targets, making it a valuable modification in medicinal chemistry.

Furthermore, this compound has found utility in agrochemical research, where it is employed to synthesize herbicides and fungicides. The combination of electron-withdrawing groups like the nitro and trifluoromethylthio moieties enhances the bioactivity of agrochemicals by improving their interaction with biological targets. Recent studies have demonstrated its role in developing next-generation crop protection agents that exhibit improved efficacy and environmental compatibility.

The synthetic pathways involving 3-Bromo-5-nitro-4-(trifluoromethylthio)toluene have also been optimized for scalability and efficiency. Advanced catalytic systems and green chemistry principles have been applied to minimize waste and energy consumption during production. For example, palladium-catalyzed cross-coupling reactions have enabled high-yield syntheses of derivatives with precise functionalization, facilitating rapid drug discovery pipelines.

From a mechanistic standpoint, the reactivity of 3-Bromo-5-nitro-4-(trifluoromethylthio)toluene has been extensively studied to understand its role in organic transformations. The influence of the nitro group on electrophilic aromatic substitution reactions has been particularly examined, revealing insights into regioselectivity and reaction kinetics. These studies not only advance our understanding of fundamental chemical principles but also provide practical guidelines for synthetic chemists.

The compound's potential applications extend beyond pharmaceuticals and agrochemicals into materials science. For instance, its aromatic structure makes it a candidate for designing advanced polymers with tailored electronic properties. The presence of fluorine atoms can modulate material characteristics such as thermal stability and charge transportability, making it relevant for developing next-generation electronic devices.

Regulatory considerations are also crucial when handling 3-Bromo-5-nitro-4-(trifluoromethylthio)toluene. While it is not classified as a hazardous material under current regulations, proper handling protocols must be followed to ensure safety during synthesis and application. Researchers emphasize the importance of using inert atmospheres and personal protective equipment to mitigate any potential risks associated with its reactivity.

In conclusion, 3-Bromo-5-nitro-4-(trifluoromethylthio)toluene (CAS No. 1805114-15-1) is a multifaceted compound with broad applications in chemical synthesis. Its unique structural features make it an invaluable intermediate in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new methodologies and applications, this compound will undoubtedly remain a cornerstone in synthetic chemistry innovation.